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Get Quote

The table below summarizes the key physicochemical and storage data for nedocromil sodium, compiled

from product information and scientific literature.

Property /
Specification

Details Source / Context

Chemical Name 4H-Pyrano[3,2-g]quinoline-2,8-dicarboxylic acid, 9-ethyl-
6,9-dihydro-4,6-dioxo-10-propyl-, disodium salt [1] [2]

Drug substance

Physical Form
(Ophthalmic)

Clear, yellow, sterile solution [1] Commercial product
(Akorn)

Physical Form
(Inhalation)

Yellow powder; micronized in a pressurized metered-
dose aerosol [2]

Commercial product
(Tilade)

Solubility Soluble in water (1 in 40) and ethanol (1 in 410) [3] Drug substance

General Storage Store in a closed container at room temperature, away

from heat, moisture, and direct light. Do not freeze. [4]
[1] [2]

Product literature

Specific Storage
Temp

20° to 25°C (68° to 77°F); excursions permitted to 15-
30°C (59-86°F) [1] [2]

Commercial product
(Ophthalmic)
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Property /
Specification

Details Source / Context

Stability to
Humidity

Stable as trihydrate at 12-76% RH; conversion to

heptahemihydrate at 86% RH decreases aerosol
performance. [5]

Research on powder

formulation

Osmolality
(Solution)

270 to 330 mOsm/kg [1] Commercial product
(Ophthalmic)

pH (Solution) 4.0 to 5.5 [1] Commercial product
(Ophthalmic)

Experimental Protocols for Formulation Handling

For researchers, handling nedocromil sodium, particularly in dry powder form, requires careful attention to

environmental conditions and analytical techniques.

Protocol 1: Stability and In Vitro Aerosol Performance Testing for
Dry Powder

This protocol is based on a study that investigated how storage humidity affects the aerosol performance of

nedocromil sodium dry powder [5].

1. Objective: To determine the effect of relative humidity (RH) on the physicochemical stability and aerosol

dispersion performance of micronized nedocromil sodium trihydrate.

2. Materials:

Micronized nedocromil sodium trihydrate powder [5]

Controlled humidity chambers (e.g., saturated salt solutions)
Analytical balance

In vitro aerosol dispersion apparatus (e.g., impactor)
X-ray powder diffractometry (XRPD) for solid-state characterization

3. Methodology:
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Conditioning: Store separate samples of the micronized powder over a range of relative humidities

(e.g., 12%, 43%, 76%, 86% RH) at a constant temperature for a defined period [5].
Solid-State Analysis: Use XRPD to confirm the crystalline form of the powder after storage. The

trihydrate form is stable up to 76% RH, while conversion to the heptahemihydrate occurs at 86% RH
[5].

Performance Testing: Evaluate the aerosolization performance (e.g., emitted dose, fine particle
fraction) of the conditioned samples using an appropriate in vitro model or impactor. The study found

that performance was not dramatically affected in the 12-76% RH range but was significantly
decreased following conversion to the heptahemihydrate at 86% RH [5].

4. Data Interpretation: Correlate the solid-state form (from XRPD) with the performance metrics. The

decrease in aerosol performance is linked to the change in hydrate state, which affects particle deaggregation

[5].

The workflow for this experimental protocol can be visualized as follows:

Start: Micronized Nedocromil Sodium

Conditioning
Store at varying RH

(12% to 86%)

Solid-State Analysis
XRPD to identify hydrate form

Performance Testing
In vitro aerosol dispersion

Data Correlation
Link hydrate form
to performance
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Protocol 2: Handling of Commercial Ophthalmic Solution for
Research

When using the commercial ophthalmic solution in laboratory studies (e.g., for in vitro assays), adhere to the

manufacturer's specifications to maintain stability and sterility.

Aseptic Technique: The solution is sterile. If the container is opened for multiple uses, handle it
under aseptic conditions to prevent microbial contamination. Avoid touching the dropper tip to any

surface [1] [6] [7].
Storage During Use: Keep the solution in its original container at controlled room temperature
(20-25°C). Do not refrigerate or freeze. Protect from light [1].
Beyond-Use Date: For multi-dose use in a lab setting, it is prudent to establish a beyond-use date.

The product contains benzalkonium chloride (0.01%) as a preservative [1], but its efficacy in an
open research environment should be verified.

Critical Handling Considerations for Researchers

Humidity Control is Crucial: For dry powder formulation work, storage and processing at low to

moderate relative humidity (below 76% RH) is essential to prevent conversion to the
heptahemihydrate form, which has inferior aerosol performance [5].

Product-Specific Limitations: Note that the inhalation aerosol product (Tilade) was withdrawn
from the U.S. market in 2008 [4]. The information provided here on its formulation is for research and

development context only.
Contamination Prevention: When handling the ophthalmic solution in a laboratory, strict aseptic

technique is necessary to maintain sterility once the seal is broken, even with the presence of a
preservative [1] [6].

Avenues for Further Investigation

The search results indicate that specific, detailed laboratory handling procedures (e.g., material safety data,

waste disposal, specific in-vitro assay protocols) for nedocromil sodium are not publicly available. To

acquire this level of detail, you may need to:
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Consult chemical vendor specifications or Material Safety Data Sheets (MSDS) for the pure drug

substance.
Refer to patent literature for examples of formulation and handling processes.

Adopt general best practices for handling potent compounds and sterile pharmaceutical products
in a research setting.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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